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Compound of Interest

Compound Name: 2-Methylpentane-1,5-diol

Cat. No.: B1364139

This guide serves as an in-depth technical resource for researchers, scientists, and drug
development professionals on 2-methylpentane-1,5-diol. It covers the molecule's fundamental
properties, synthesis, analytical characterization, applications, and safety protocols, with a
focus on providing practical insights and validated methodologies.

Core Molecular Identity and Nomenclature

Correctly identifying a chemical entity is the foundation of all scientific work. The compound in
guestion is systematically named according to the rules set by the International Union of Pure
and Applied Chemistry (IUPAC).

The IUPAC name for the structure is 2-methylpentane-1,5-diol.[1][2] This name is derived by
identifying the longest carbon chain containing the principal functional groups (the two hydroxyl
groups), which is a five-carbon chain (a pentane derivative). The hydroxyl groups are located at
positions 1 and 5. A methyl group is present at position 2 of this chain.

Structural and Registration Identifiers

For unambiguous identification in databases and regulatory documents, a variety of identifiers
are used.
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Identifier Value Source

IUPAC Name 2-methylpentane-1,5-diol [1112]

CAS Number 42856-62-2 [1]12113]

Molecular Formula CeH1402 [1112]131[4]

SMILES CCc(ccco)co [1]]4]
InChl=1S/C6H1402/c1-6(5-

InChl [11[4]
8)3-2-4-7/h6-8H,2-5H2,1H3
AAAWJUMVTPNRDT-

InChliKey [1][4]
UHFFFAOYSA-N

EC Number 255-971-5 [1][5]

UNII K8JS6MSHB8C [1]

Physicochemical Properties

Understanding the physicochemical properties of 2-methylpentane-1,5-diol is critical for its

application in experimental design, formulation, and synthesis.
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Property Value Unit Notes
Molecular Weight 118.17 g/mol [1][6]
Appearance Liquid - At room temperature.
Boiling Point 229.9 °C At 760 mmHg.[5]
Melting Point 26.38 °C Estimated.[5]
Flash Point 107.2 °C [5]
Density 0.961 g/cm3 [5]

A measure of
XLogP3 0.4 ] o

lipophilicity.[1][5]
Hydrogen Bond 5 The two hydroxyl
Donors groups.[1][5]
Hydrogen Bond 5 The two oxygen
Acceptors atoms.[1][5]
Rotatable Bond Count 4 - [5]1[6]

Synthesis and Manufacturing

The synthesis of diols such as 2-methylpentane-1,5-diol is of significant industrial interest.
One documented approach involves the reduction of a suitable lactone precursor.

Synthesis via Lactone Reduction

A common and high-yielding method for preparing 2-methylpentane-1,5-diol is the reduction
of a-methyl-d-valerolactone. This pathway is efficient, with reported yields as high as 99%.[5]

Causality of Experimental Choice: The choice of a strong reducing agent is paramount for the
successful ring-opening reduction of the cyclic ester (lactone) to the corresponding diol. Borane
complexes, such as borane-tetrahydrofuran or borane-dimethyl sulfide, are often employed due
to their high reactivity and selectivity for reducing carboxylic acid derivatives. The reaction is
typically performed in an aprotic ether solvent like tetrahydrofuran (THF) to ensure the stability
of the reducing agent and to facilitate the reaction.
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Experimental Protocol: Reduction of a-methyl-6-valerolactone

o Reaction Setup: A dry, inert-atmosphere reaction vessel (e.g., a round-bottom flask equipped
with a magnetic stirrer, reflux condenser, and nitrogen inlet) is charged with a solution of a-
methyl-&-valerolactone in anhydrous tetrahydrofuran (THF).

» Addition of Reducing Agent: A solution of a borane complex (e.g., C13H31BS in THF) is added
dropwise to the lactone solution at a controlled temperature, typically around 20°C.[5]

» Reaction Monitoring: The reaction is stirred for an extended period, for instance, 18 hours, to
ensure complete reduction.[5] Progress can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) to observe the disappearance of the
starting lactone.

o Workup: Upon completion, the reaction is carefully quenched with a protic solvent (e.g.,
methanol or water) to decompose any excess reducing agent. The product is then typically
extracted into an organic solvent.

 Purification: The crude product is purified by fractional distillation under reduced pressure to
yield high-purity 2-methylpentane-1,5-diol.
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Synthesis Workflow: Lactone Reduction
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Caption: Workflow for the synthesis of 2-methylpentane-1,5-diol.

Applications in Research and Drug Development

Diols are versatile compounds in various industries, including pharmaceuticals and cosmetics.
2-Methylpentane-1,5-diol and its isomers have demonstrated utility as formulation excipients

and chemical building blocks.
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Role as a Formulation Excipient

Aliphatic diols are known to function as solvents, preservatives, and penetration enhancers in
topical dermatological formulations.[7][8] While much of the literature focuses on its close
structural relative, pentane-1,5-diol, the principles are applicable. These diols can increase the
percutaneous absorption of active pharmaceutical ingredients (APIs).[7]

Mechanism of Action: Diols can enhance skin penetration by temporarily disrupting the highly
ordered lipid structure of the stratum corneum, the outermost layer of the skin. This disruption
increases the fluidity of the lipid bilayers, thereby facilitating the diffusion of the API through the
skin barrier. Furthermore, their solvent properties can improve the solubility of the API within
the formulation vehicle, which is a prerequisite for effective skin permeation.

Use in Cosmetics and Personal Care

2-Methylpentane-1,5-diol is utilized in products to improve skin and mental stability by
enabling the release of aroma oils and vitamins.[3][5] Its properties also make it a useful
component in the preparation of waterproof and insulating paints.[3][5] Its isomer, 2-methyl-2,4-
pentanediol (hexylene glycol), is widely used in skincare, haircare, and cosmetic products for
its surfactant and emulsion-stabilizing properties.[9]

Safety, Handling, and Storage

Adherence to proper safety protocols is essential when handling any chemical. While specific
GHS classification for 2-methylpentane-1,5-diol is not consistently available across all
sources, general safe handling practices for laboratory chemicals should be strictly followed.[6]
The safety data for the related compound 2-methylpentan-2,4-diol indicates it can cause skin
and serious eye irritation.[10][11]

Personal Protective Equipment (PPE) and Handling

e Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.[10]

o Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU)
or NIOSH (US) standards.[12][13]
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o Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat. Avoid
contact with skin.[12] If contact occurs, wash the affected area with plenty of soap and water.
[10]

o General Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after
handling.[10][11]

Safe Handling Procedures

)
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A
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Lab Coat

Nitrile Gloves

Fume Hood
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Caption: Core safety principles for handling 2-methylpentane-1,5-diol.

Storage and Disposal

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[10] Protect
from moisture.
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» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

References
PubChem. (n.d.). 2-Methyl-1,5-pentanediol. National Center for Biotechnology Information.

e LookChem. (n.d.). 2-Methylpentane-1,5-diol.

e NIST. (n.d.). 2-methylpentane-1,5-diol. NIST Chemistry WebBook.

e CPAChem. (2023). Safety data sheet: pentane-1,5-diol.

e precisionFDA. (2025). 2-METHYL-1,5-PENTANEDIOL.

e Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 2-methylpentane-2,4-diol.

e Chegg.com. (2017). Solved Devise a synthesis for 2-methylpentan-1, 5-diol.

e PubChem. (n.d.). 2-Methylpentane-1,4-diol. National Center for Biotechnology Information.

e Google Patents. (n.d.). US3966827A - Production of 3-methylpentane-1,5-diol.

o ResearchGate. (2025). A comparison of pentane-1,5-diol to other diols for use in
dermatology.

e Faergemann, J. (2005). Pentane-1,5-diol as a percutaneous absorption enhancer. Archives
of Dermatological Research, 297(5), 223-227.

o Wikipedia. (n.d.). 2-Methyl-2,4-pentanediol.

e Sundberg, J. J., & Faergemann, J. (2008). A comparison of pentane-1,5-diol to other diols for
use in dermatology. Expert Opinion on Investigational Drugs, 17(4), 601-610.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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